![molecular formula C16H22O9 B1207514 10-Deoxygeniposidic acid](/img/structure/B1207514.png)
10-Deoxygeniposidic acid
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Overview
Description
10-Deoxygeniposidic acid is a terpene glycoside.
Scientific Research Applications
Isolation and Characterization
Isolation from Plantago maxima : 10-Deoxygeniposidic acid was identified in Plantago maxima, a plant investigated for its phytochemical components. This discovery adds to the chemical diversity of this plant species (Ma et al., 2019).
Iridoid Glucosides in Wendlandia ligustroides : Another study isolated this compound, among other compounds, from Wendlandia ligustroides. These iridoid glucosides contribute to the understanding of the chemical composition of this species (Çalış et al., 2020).
Antioxidant Activity
- Antioxidants from Eucommia ulmoides : A study involving Eucommia ulmoides leaves identified this compound as one of the several antioxidants isolated. This highlights its potential role in oxidative stress management and its contribution to the plant's medicinal properties (Dai et al., 2013).
Biological Activities
Antifungal Properties : Research on Alibertia myrciifolia identified this compound and assessed its antifungal activities, demonstrating its potential role in phytopathogenic fungi management (Luciano et al., 2010).
UVB Damage Protection in Human Keratinocytes : A study investigated the protective effects of geniposidic acid against UVB-induced damage in human keratinocytes. It highlighted the acid's potential in skin care and dermatological applications (Lee, 2018).
Hepatic Failure Protection : Geniposidic acid was studied for its protective properties against hepatic failure induced by D-galactosamine and lipopolysaccharide in mice, suggesting its therapeutic potential in liver diseases (Kim et al., 2013).
Properties
Molecular Formula |
C16H22O9 |
---|---|
Molecular Weight |
358.34 g/mol |
IUPAC Name |
(1S,4aS,7aS)-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic acid |
InChI |
InChI=1S/C16H22O9/c1-6-2-3-7-8(14(21)22)5-23-15(10(6)7)25-16-13(20)12(19)11(18)9(4-17)24-16/h2,5,7,9-13,15-20H,3-4H2,1H3,(H,21,22)/t7-,9-,10-,11-,12+,13-,15+,16+/m1/s1 |
InChI Key |
HOKQPTUPMSNUAF-OGJQONSISA-N |
Isomeric SMILES |
CC1=CC[C@H]2[C@@H]1[C@@H](OC=C2C(=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
SMILES |
CC1=CCC2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)O |
Canonical SMILES |
CC1=CCC2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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